2-bromo-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)benzenesulfonamide

Specification

• CAS No.: 2034424-02-5
• Molecular Formula: C15H12BrN3O3S
• Molecular Weight: 394.24
• IUPAC Name: 2-bromo-N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]benzenesulfonamide
• Standard InChI: InChI=1S/C15H12BrN3O3S/c16-12-3-1-2-4-14(12)23(20,21)19-9-13-15(18-7-6-17-13)11-5-8-22-10-11/h1-8,10,19H,9H2
• Standard InChI Key: CIUUEVIWQRKLRH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)S(=O)(=O)NCC2=NC=CN=C2C3=COC=C3)Br

Introduction

Synthesis Methods

The synthesis of compounds with similar structures often involves palladium-catalyzed cross-coupling reactions. For 2-bromo-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)benzamide, the synthesis involves multiple steps, including the formation of the pyrazine and furan rings and their attachment to the benzamide moiety. The synthesis of 2-bromo-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)benzenesulfonamide would likely require additional steps to introduce the sulfonamide group.

Potential Applications

Compounds with similar structures are of interest in medicinal chemistry for their potential therapeutic applications, including anti-tubercular activity and other biological activities. The presence of a sulfonamide group could enhance its interaction with biological targets, such as enzymes or receptors, potentially modulating enzymatic activities and influencing various biological pathways.

Research Findings and Future Directions

While specific research findings on 2-bromo-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)benzenesulfonamide are not available, studies on related compounds suggest that these molecules can undergo various chemical reactions and interact with biological systems in meaningful ways. Future research should focus on synthesizing this compound and exploring its chemical and biological properties, including its potential therapeutic applications.